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Compound of Interest

(4-Aminopiperidin-1-yl)(thiophen-
Compound Name:
2-yl)methanone

cat. No.: B1309516

Technical Guide: (4-Aminopiperidin-1-yl)(thiophen-2-yl)methanone

For the Attention of Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide addresses the chemical compound (4-Aminopiperidin-1-yl)(thiophen-2-
yl)methanone. Following a comprehensive search of publicly available scientific databases
and chemical registries, this document outlines the current availability of technical data,
including its Chemical Abstracts Service (CAS) number, experimental protocols, and associated
biological data. The objective of this guide is to provide a clear and concise summary of the
existing knowledge base for researchers and professionals in the field of drug development.

Chemical Identity and Registration

A critical step in the characterization of any chemical entity is its unique identification through a
CAS number. A thorough search for the CAS number for (4-Aminopiperidin-1-yl)(thiophen-2-
yl)methanone has been conducted.

Findings:

Despite a comprehensive search of chemical databases and supplier catalogs, a specific CAS
number for the exact structure of (4-Aminopiperidin-1-yl)(thiophen-2-yl)methanone could
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not be located. While CAS numbers for structurally related compounds are available, none
correspond directly to the requested molecule. For reference, some related compounds and
their CAS numbers are listed in the table below.

Table 1: CAS Numbers of Structurally Related Compounds

Compound Name CAS Number

4-Aminopiperidin-1-yl)(2-
( PP ) 1018662-01-5[1]
chlorophenyl)methanone

(4-amino-phenyl)-piperidin-1-yl-methanone 42837-37-6

(4-AMINO-PIPERIDIN-1-YL)-(2-NITRO-

1158501-49-5[2]
PHENYL)-METHANONE HYDROCHLORIDE

(4-Aminopiperidin-1-yl)(2-
1467328-36-4
(methylthio)phenyl)methanone

4-Hydroxy-1-methyl-4-(thiophen-2-yl)piperidin-
(4-Hy - y yl-4-(thiop ylpip 728887-97-6[3]
3-yl)(thiophen-2-yl)methanone

Synthesis and Experimental Data

A review of scientific literature was performed to identify publications detailing the synthesis,
experimental protocols, and biological activity of (4-Aminopiperidin-1-yl)(thiophen-2-
yl)methanone.

Findings:

The search did not yield any specific publications or datasets pertaining to the synthesis or
experimental evaluation of (4-Aminopiperidin-1-yl)(thiophen-2-yl)methanone. The available
literature focuses on related chemical structures, such as:

o Derivatives of 6-(4-aminopiperidin-1-yl)-substituted pyrimidine-2,4(1H,3H)-diones, which
have been investigated as potential anticancer agents targeting thymidylate synthase.[4]

e Synthetic strategies for 4-substituted-3-aminopiperidin-2-ones.[5]
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» Studies on the biological activity of various other piperidine and thiophene-containing
compounds in different therapeutic areas.[6][7][8]

The absence of specific data prevents the compilation of quantitative data tables and detailed
experimental methodologies as requested.

Signaling Pathways and Mechanistic Information

In the absence of biological data for the target compound, it is not possible to delineate any
associated signaling pathways or mechanisms of action. Research on analogous structures,
such as certain dipeptidyl peptidase-4 (DPP-4) inhibitors containing piperidine moieties, has
elucidated their roles in metabolic regulation.[9][10] However, extrapolating these pathways to
the specific, uncharacterized compound of interest would be speculative.

Conclusion and Future Directions

Based on an extensive review of publicly accessible information, there is currently a lack of
specific technical data for (4-Aminopiperidin-1-yl)(thiophen-2-yl)methanone. Key identifiers
such as a dedicated CAS number, along with detailed synthetic protocols and biological activity
data, are not available in the public domain.

For researchers interested in this specific molecule, the following steps are recommended:

e De novo Synthesis and Characterization: The primary step would be to synthesize the
compound and fully characterize it using standard analytical techniques (e.g., NMR, Mass
Spectrometry, Elemental Analysis).

o CAS Number Registration: Upon successful synthesis and characterization, the compound
can be registered with the Chemical Abstracts Service to obtain a unique CAS number.

» Biological Screening: The synthesized compound can then be subjected to a battery of
biological assays to determine its bioactivity and potential therapeutic applications.

This guide serves to summarize the current void in the scientific literature regarding (4-
Aminopiperidin-1-yl)(thiophen-2-yl)methanone and to provide a foundational starting point
for future research endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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